Cas no 1807059-33-1 (6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol)

• Product Name: 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol
• CAS No: 1807059-33-1
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883121
• Update Time: 2025-06-18

6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol

• Inchi： 1S/C8H8F3NO/c1-4-2-5(8(10)11)12-6(3-13)7(4)9/h2,8,13H,3H2,1H3
• InChI Key： JQHWWWPZHUMQBS-UHFFFAOYSA-N
• SMILES： FC1C(CO)=NC(C(F)F)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol

Introduction to 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol (CAS No. 1807059-33-1)

6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807059-33-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple fluorine atoms and a methoxy group in its molecular framework imparts unique chemical properties, making it a valuable scaffold for drug discovery and development.

The structural features of 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol include a pyridine core substituted with a difluoromethyl group at the 6-position, a fluoro atom at the 3-position, and a methyl group at the 4-position, with a hydroxymethyl group (-OH) at the 2-position. These substituents contribute to its high reactivity and versatility in synthetic chemistry, enabling the development of novel derivatives with tailored biological properties. The compound's molecular formula is C₈H₉F₃NO, reflecting its composition of carbon, hydrogen, fluorine, nitrogen, and oxygen atoms.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity compared to their non-fluorinated counterparts. The difluoromethyl group, in particular, is known for its ability to modulate pharmacokinetic profiles and enhance drug-like properties. This makes 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors for various therapeutic targets. For instance, studies have demonstrated that fluorinated pyridines can serve as key motifs in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The unique electronic distribution induced by the fluorine atoms can fine-tune the interactions between the compound and its biological target, leading to higher efficacy and selectivity.

Recent research has highlighted the role of 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol in addressing unmet medical needs by serving as a building block for novel therapeutics. For example, scientists have utilized this compound to develop potent inhibitors of enzymes involved in bacterial resistance mechanisms. The fluoro-substituted pyridine scaffold has been shown to disrupt bacterial cell wall synthesis and metabolic pathways, offering a new strategy for combating antibiotic-resistant infections.

The synthesis of 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to introduce the desired substituents onto the pyridine core. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic utility in generating structurally diverse libraries for drug discovery.

The pharmacological evaluation of 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol has revealed several interesting properties. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors relevant to neurological disorders. The presence of both hydrophobic and hydrophilic moieties in its structure allows it to interact effectively with biological membranes and target proteins. Further investigation into its pharmacokinetic behavior is warranted to optimize its therapeutic potential.

From an industrial perspective, the demand for specialized intermediates like 6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol is on the rise as pharmaceutical companies continue to explore novel chemical entities for drug development. The ability to produce this compound reliably and cost-effectively is essential for scaling up its use in large-scale syntheses. Collaborative efforts between academic researchers and chemical manufacturers are necessary to establish robust supply chains that meet industry standards.

The environmental impact of fluorinated compounds has also been a topic of discussion in recent literature. While fluorinated molecules offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Responsible handling and disposal practices must be implemented to minimize any potential harm associated with these compounds. Additionally, research into greener synthetic routes could help mitigate environmental concerns while maintaining high-quality output.

In conclusion,6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol (CAS No. 1807059-33-1) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas. Its unique structural features make it an attractive scaffold for developing novel drugs with improved efficacy and selectivity. As research continues to uncover new applications for this compound,6-(Difluoromethyl)-3-fluoro-4-methylpyridine-2-methanol is poised to play an increasingly important role in addressing global health challenges through innovative chemical solutions.